Cas no 2223241-66-3 (4-[(2S,4R)-4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile)

• Product Name: 4-[(2S,4R)-4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• CAS No: 2223241-66-3
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 6435065
• PubChem ID: 137847190
• Update Time: 2025-05-24

4-[(2S,4R)-4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(2S,4R)-4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• Z2055473771
• 2223241-66-3
• EN300-26607609
• 4-[(2S,4R)-4-methoxy-2-[(pyridin-3-yloxy)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile

• Inchi： 1S/C18H18N4O3/c1-24-17-8-15(12-25-16-3-2-5-20-10-16)22(11-17)18(23)13-4-6-21-14(7-13)9-19/h2-7,10,15,17H,8,11-12H2,1H3/t15-,17+/m0/s1
• InChI Key： HOTYCMJEABACFX-DOTOQJQBSA-N
• SMILES： O(C)[C@H]1CN(C(C2C=CN=C(C#N)C=2)=O)[C@H](COC2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.3Ų

Additional information on 4-[(2S,4R)-4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile

Introduction to 4-[(2S,4R)-4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile (CAS No. 2223241-66-3)

4-[(2S,4R)-4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2223241-66-3, represents a pinnacle of molecular design and has been extensively studied for its potential applications in drug development. The intricate architecture of this molecule, featuring a pyrrolidine core modified with specific functional groups, makes it a promising candidate for various therapeutic interventions.

The< strong>pyrrolidine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner. In this particular compound, the pyrrolidine ring is chiral, with the configuration specified as (2S,4R), which is critical for its biological activity. The presence of a< strong>4-methoxy group and a< strong>pyridin-3-yloxymethyl moiety further enhances its pharmacological profile. These substituents not only contribute to the molecule's solubility and stability but also play a crucial role in modulating its interactions with biological receptors.

The< strong>pyridine-2-carbonitrile moiety at the end of the molecule is another key feature that contributes to its potential therapeutic applications. Nitro compounds have been widely studied for their bioactivity, and the incorporation of a nitrile group into this structure suggests that it may exhibit properties such as analgesic, anti-inflammatory, or even anticancer effects. Recent studies have shown that similar nitro-containing heterocycles can act as potent inhibitors of various enzymes and receptors involved in disease pathways.

In the realm of drug discovery, the development of novel molecular entities that can selectively target specific disease pathways is paramount. The< strong>4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl moiety in this compound appears to be particularly interesting from a pharmacological standpoint. This segment has been hypothesized to interact with biological targets in a way that could lead to therapeutic benefits. For instance, it may bind to enzymes or receptors involved in metabolic disorders or neurological conditions, offering a new avenue for treatment.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The< strong>CAS number 2223241-66-3 serves as an identifier for this specific compound, ensuring that researchers can accurately reference and utilize it in their studies. The synthesis pathway involves multiple steps, including the installation of chiral centers, functional group transformations, and protection-deprotection strategies. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The biological activity of this compound has been the subject of numerous preclinical studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Preliminary data suggest that derivatives of this compound may exhibit significant inhibitory activity against these enzymes without causing the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its potential as an anti-inflammatory agent, this compound has also been explored for its possible role in treating neurological disorders. The< strong>pyridine core and its associated functional groups are known to interact with neurotransmitter systems, making it a candidate for developing drugs that modulate brain function. For example, it may interact with serotonin or dopamine receptors, which are involved in mood regulation and cognitive processes.

The< strong>carbonitrile group is another feature that has attracted attention due to its ability to participate in hydrogen bonding interactions. This can be particularly important for designing molecules that bind tightly to biological targets, enhancing their efficacy. Furthermore, the nitrile group can undergo various chemical transformations, allowing researchers to modify the molecule further and explore new pharmacological profiles.

The< strong>Methoxy group at the 4-position of the pyrrolidine ring adds another layer of complexity to the molecule's behavior. Methoxy-substituted compounds are known to exhibit enhanced bioavailability due to their improved solubility and stability. This feature could make this compound more suitable for oral administration, which is often preferred over injectable formulations due to patient compliance and convenience.

The< strong>Stereochemistry of this compound is another critical aspect that must be considered during drug development. The (2S,4R) configuration specifies the spatial arrangement of atoms around the chiral centers, which can significantly impact biological activity. Enantiomers (molecules that are mirror images of each other) can have vastly different pharmacological effects, making it essential to ensure the correct stereochemical configuration.

In conclusion, 4-[(2S,4R)-4-Methoxy-2-(pyridin-3-yloxymethyl)pyrrolidine-1-carbonyl]pyridine-2-carbonitrile (CAS No.< strong>2223241-66-3) is a promising molecular entity with significant potential in pharmaceutical applications. Its unique structural features and functional groups make it an attractive candidate for further research into treating various diseases. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies.